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Compound of Interest

Compound Name: Diisopinocampheylborane

Cat. No.: B13816774

This guide provides a comprehensive framework for the safe handling, use, and disposal of
diisopinocampheylborane (Ipc2BH), a powerful and highly selective chiral hydroborating
agent. Given its pyrophoric and water-reactive nature, adherence to stringent safety protocols
is not merely recommended but essential for the protection of research personnel and
infrastructure. This document is intended for researchers, chemists, and drug development
professionals who utilize this reagent in their synthetic endeavors. The causality behind each
procedural step is explained to foster a deep-rooted culture of safety and scientific integrity.

Hazard Identification and Chemical Profile

A fundamental understanding of the inherent risks associated with diisopinocampheylborane
is the cornerstone of its safe manipulation. Its utility in asymmetric synthesis is matched by its
significant reactivity.

Core Hazards: Pyrophoricity and Water Reactivity

Diisopinocampheylborane is classified as a pyrophoric and water-reactive substance.[1][2]

e Pyrophoric: The reagent can spontaneously ignite upon contact with air.[2] This is due to the
highly reactive boron-hydrogen bond's rapid oxidation. This hazard is most pronounced with
the neat, solid reagent but also pertains to its concentrated solutions.

o Water-Reactivity: Ipc2BH reacts instantaneously and violently with protic solvents, including
water and alcohols, to liberate flammable hydrogen gas.[3] This reaction is highly exothermic
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and can serve as an ignition source for the evolved hydrogen or nearby flammable solvents,
potentially leading to fire or explosion.

Physical and Chemical Properties

The key physical and chemical characteristics of diisopinocampheylborane are summarized

below.

Property Value Source(s)
Chemical Name Diisopinocampheylborane [4]
Synonyms IpczBH, (+)-Di-3-pinanylborane  [4]

CAS Number 21947-87-5 [4][5]
Molecular Formula C20H3sB [5]

Molar Mass 286.31 g-mol—1 [4]
Appearance Colorless to white solid [4]

Often used as a solution in
Form [6][7]
Tetrahydrofuran (THF)

Store under inert gas (Nitrogen
Storage 3171
or Argon) at 2-8°C

- Soluble in dioxane; sparingly
Solubility ) [3]
soluble in THF

Exists as a dimer with B-H-B
Structure _ [4]
bridges

The Hierarchy of Controls: A Framework for Safety

A multi-layered approach to safety, known as the hierarchy of controls, is critical. This
framework prioritizes the most effective control measures to mitigate the risks associated with
Ipc2BH.
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Hierarchy of Controls for IpczBH

Elimination

(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)
(Least Effective)
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Fire Incident

Attempt to extinguish the fire.

If fire is not immediately extinguished

EVACUATE!
Activate Alarm, Call 911

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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